4-[(4-Fluorobenzyl)amino]thioanisole

• CAS No.: 372121-70-5
• Molecular Formula: C14H14FNS
• Molecular Weight: 247.33 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-methylsulfanylaniline
• InChI: InChI=1S/C14H14FNS/c1-17-14-8-6-13(7-9-14)16-10-11-2-4-12(15)5-3-11/h2-9,16H,10H2,1H3
• InChI Key: YXUYGAMRUOMBLD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NCC2=CC=C(C=C2)F

Description

4-[(4-Fluorobenzyl)amino]thioanisole is a useful research compound. Its molecular formula is C14H14FNS and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5.0 mL (40.19 mmol) of 4-(methylthio)aniline and 8.4 mL (60.28 mmol) triethylamine dissloved in 30 mL dichloromethane was added 5.0 mL (40.19 mmol) 4-fluorobenzyl bromide. The mixture was stirred at room temperature for 12 h, partitioned between dichloromethane and sat. aqueous ammonium chloride, dried over MgSO4 and concentrated. Purification by column chromatography, eluting with ethyl acetate/hexane, provided 3.10 g of 4-[(4-fluorobenzyl)amino]thioanisole, along with recovered starting material.